D-threo-PPMP hydrochloride
D-threo-PPMP hydrochloride
D-threo-PPMP is a glucosylceramide (GlyCer) synthetase inhibitor., It is the active enanantiomer and enzymatic inhibitory component of the racemic DL-threo-PPMP (Item No. 17236). In MDCK kidney epithelial cells, D-threo-PPMP induces a 70% reduction in cell growth in vitro at 20 µM and significantly inhibits DNA synthesis at 3 µM.
Brand Name:
Vulcanchem
CAS No.:
139889-65-9
VCID:
VC0163443
InChI:
InChI=1S/C29H50N2O3.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-28(32)30-27(25-31-21-23-34-24-22-31)29(33)26-18-15-14-16-19-26;/h14-16,18-19,27,29,33H,2-13,17,20-25H2,1H3,(H,30,32);1H/t27-,29-;/m1./s1
SMILES:
CCCCCCCCCCCCCCCC(=O)NC(CN1CCOCC1)C(C2=CC=CC=C2)O.Cl
Molecular Formula:
C29H50N2O3 • HCl
Molecular Weight:
511.2
D-threo-PPMP hydrochloride
CAS No.: 139889-65-9
Reference Standards
VCID: VC0163443
Molecular Formula: C29H50N2O3 • HCl
Molecular Weight: 511.2
| CAS No. | 139889-65-9 |
|---|---|
| Product Name | D-threo-PPMP hydrochloride |
| Molecular Formula | C29H50N2O3 • HCl |
| Molecular Weight | 511.2 |
| IUPAC Name | N-[(1R,2R)-1-hydroxy-3-morpholin-4-yl-1-phenylpropan-2-yl]hexadecanamide;hydrochloride |
| Standard InChI | InChI=1S/C29H50N2O3.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-28(32)30-27(25-31-21-23-34-24-22-31)29(33)26-18-15-14-16-19-26;/h14-16,18-19,27,29,33H,2-13,17,20-25H2,1H3,(H,30,32);1H/t27-,29-;/m1./s1 |
| Standard InChIKey | ORVAUBQYJOFWFY-ZHESDOBJSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NC(CN1CCOCC1)C(C2=CC=CC=C2)O.Cl |
| Description | D-threo-PPMP is a glucosylceramide (GlyCer) synthetase inhibitor., It is the active enanantiomer and enzymatic inhibitory component of the racemic DL-threo-PPMP (Item No. 17236). In MDCK kidney epithelial cells, D-threo-PPMP induces a 70% reduction in cell growth in vitro at 20 µM and significantly inhibits DNA synthesis at 3 µM. |
| Synonyms | D-threo-1-phenyl-2-Palmitoylamino-3-morpholino-1-propanol |
| Reference | 1.Shen, W.,Henry, A.G.,Paumier, K.L., et al. Inhibition of glucosylceramide synthase stimulates autophagy flux in neurons. J. Neurochem. 129(5), 884-894 (2014). |
| PubChem Compound | 49837889 |
| Last Modified | Nov 11 2021 |
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